Reusable ionic liquid-catalyzed oxidative esterification of carboxylic acids with benzylic hydrocarbons via benzylic Csp3–H bond activation under metal-free conditions†
RSC Advances Pub Date: 2017-04-26 DOI: 10.1039/C7RA02788E
Abstract
A metal-free protocol for the direct oxidative esterification of the Csp3–H bond in benzylic hydrocarbons with carboxylic acids using heterocyclic ionic liquid as catalyst has been reported. The catalyst 1-butylpyridinium iodide could be easily recycled and reused for at least four cycles without obvious loss of catalytic activity.
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